Cas no 313662-65-6 (2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 313662-65-6
• MF: C₂₂H₂₀N₂O₂S
• MW: 376.471404075623
• CID: 6363560
• PubChem ID: 1035391
• Update Time: 2025-06-21

2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-([1,1-biphenyl]-4-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-[(biphenyl-4-ylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-[(4-biphenylylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 2-[([1,1'-biphenyl]-4-ylcarbonyl)amino]-4,5,6,7-tetrahydro-
• 2-[([1,1'-biphenyl]-4-ylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• BIM-0014997.P001
• F0016-0677
• SR-01000397050-1
• AKOS000291680
• CHEMBL210095
• 313662-65-6
• 2-[(biphenyl-4-carbonyl)-amino]-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide
• SR-01000397050
• 2-([1,1'-biphenyl]-4-ylcarboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• BDBM50185100
• AG-205/10453039
• CBMicro_014984
• Oprea1_072919
• 2-{[1,1'-BIPHENYL]-4-AMIDO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE
• 2-[(4-phenylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Oprea1_343190
• EU-0034432

• Inchi： 1S/C22H20N2O2S/c23-20(25)19-17-8-4-5-9-18(17)27-22(19)24-21(26)16-12-10-15(11-13-16)14-6-2-1-3-7-14/h1-3,6-7,10-13H,4-5,8-9H2,(H2,23,25)(H,24,26)
• InChI Key： WZZQCDCKEAYPPR-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(N)=O)=C(NC(C1=CC=C(C3=CC=CC=C3)C=C1)=O)S2

Computed Properties

• Exact Mass: 376.12454906g/mol
• Monoisotopic Mass: 376.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 100Ų

Additional information on 2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Professional Introduction to Compound with CAS No. 313662-65-6 and Product Name: 2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

The compound in question, identified by the CAS number 313662-65-6, is a sophisticated organic molecule with the product name 2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. This compound belongs to a class of heterocyclic aromatic structures that have garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. The unique arrangement of functional groups within its molecular framework suggests potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

At the core of this compound's structure lies a benzothiophene core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in a variety of ways. The presence of a tetrahydro group further modifies the electronic properties of the benzothiophene ring, enhancing its solubility and bioavailability. Additionally, the amide and carboxamide functionalities provide opportunities for further derivatization, enabling the synthesis of analogues with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with unprecedented accuracy. Studies have shown that molecules containing benzothiophene derivatives exhibit promising activity against a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The specific substitution pattern in 2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide makes it a particularly interesting candidate for further investigation.

In particular, the 1,1'-biphenyl-4-amido moiety introduces a rigid aromatic system that can stabilize the overall conformation of the molecule. This rigidity is often beneficial in drug design, as it can improve binding stability to biological targets. Moreover, the amide bond itself is a versatile functional group that can participate in hydrogen bonding interactions, both within the molecule and with external partners such as proteins or nucleic acids.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies often employ transition metal catalysis and asymmetric reactions to achieve complex molecular architectures efficiently. The use of advanced techniques such as flow chemistry has also improved scalability and reproducibility in the synthesis process.

From a pharmacological perspective, 2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exhibits several attractive features that make it a potential lead compound for drug development. For instance, its molecular structure suggests it may interact with enzymes or receptors involved in disease pathways. Preliminary computational studies have indicated that this compound could possess inhibitory activity against certain kinases or transcription factors relevant to cancer biology.

Furthermore, the tetrahydrobenzothiophene moiety is known to exhibit favorable pharmacokinetic properties when incorporated into drug candidates. This includes improved oral bioavailability and reduced metabolic clearance rates. These characteristics are critical for developing drugs that can be administered orally and maintain therapeutic levels over an extended period.

Recent clinical trials have demonstrated the efficacy of benzothiophene-based compounds in treating various conditions. For example, derivatives of benzothiophene have shown promise as antiviral agents due to their ability to disrupt viral replication cycles. Similarly, these compounds have been investigated for their potential as anti-inflammatory agents by modulating cytokine production and immune responses.

The development of novel drug candidates is an iterative process that involves both experimental validation and theoretical modeling. Researchers often use high-throughput screening techniques to identify biologically active compounds from large libraries followed by structural optimization to enhance potency and selectivity. In silico methods play a crucial role in this process by predicting how different structural modifications will affect biological activity.

In conclusion,2-{1,1'-biphenyl-4-amido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 313662-65-6) represents an intriguing molecule with potential therapeutic applications. Its unique structural features make it suitable for further exploration as a lead compound in drug discovery programs targeting various diseases including cancer and neurodegenerative disorders. As research continues to uncover new biological targets and develop innovative synthetic strategies,this compound holds promise as part of next-generation pharmaceuticals designed using cutting-edge chemical biology approaches.